2-(benzylthio)-N-[1-(4-bromophenyl)ethyl]benzamide

• IUPAC Name: 2-benzylsulfanyl-N-[1-(4-bromophenyl)ethyl]benzamide
• InChI: InChI=1S/C22H20BrNOS/c1-16(18-11-13-19(23)14-12-18)24-22(25)20-9-5-6-10-21(20)26-15-17-7-3-2-4-8-17/h2-14,16H,15H2,1H3,(H,24,25)
• InChI Key: QKNUMAPEUMVVRW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)Br)NC(=O)C2=CC=CC=C2SCC3=CC=CC=C3
• Molecular Formula: C22H20BrNOS
• Molecular Weight: 426.4 g/mol

Description

2-(benzylthio)-N-[1-(4-bromophenyl)ethyl]benzamide is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a benzamide derivative that has been synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-N-[1-(4-bromophenyl)ethyl]benzamide is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes that are involved in cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro, reduce inflammation in animal models, and have analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-(benzylthio)-N-[1-(4-bromophenyl)ethyl]benzamide for lab experiments is that it has been found to exhibit potent antitumor and anti-inflammatory activity in vitro and in vivo. However, one limitation is that its mechanism of action is not fully understood, which may hinder its further development as a therapeutic agent.

Future Directions

There are several future directions for research on 2-(benzylthio)-N-[1-(4-bromophenyl)ethyl]benzamide. One direction is to further investigate its mechanism of action to better understand how it inhibits cell growth and reduces inflammation. Another direction is to explore its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Additionally, further studies could be conducted to evaluate its toxicity and pharmacokinetic properties to determine its potential for clinical use.

Scientific Research Applications

2-(benzylthio)-N-[1-(4-bromophenyl)ethyl]benzamide has been found to have potential applications in various scientific research fields such as medicinal chemistry, pharmacology, and biochemistry. This compound has been studied for its potential as an antitumor agent, as it has been found to inhibit the growth of cancer cells in vitro. It has also been studied for its potential as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models.